Cas no 345352-38-7 (Methyl 2-(4-ethoxyphenyl)-2-methylpropanoate)

• Product Name: Methyl 2-(4-ethoxyphenyl)-2-methylpropanoate
• CAS No: 345352-38-7
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• MDL: MFCD33401677
• CID: 5156019
• Update Time: 2025-05-20

Methyl 2-(4-ethoxyphenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-ethoxy-α,α-dimethyl-, methyl ester
• methyl 2-(4-ethoxyphenyl)-2-methylpropanoate
• SY283707
• Methyl 2-(4-ethoxyphenyl)-2-methylpropanoate

• MDL： MFCD33401677
• Inchi： 1S/C13H18O3/c1-5-16-11-8-6-10(7-9-11)13(2,3)12(14)15-4/h6-9H,5H2,1-4H3
• InChI Key： FTNXFNHNDUBBJV-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)C1C=CC(=CC=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• XLogP3: 3
• Topological Polar Surface Area: 35.5

Additional information on Methyl 2-(4-ethoxyphenyl)-2-methylpropanoate

Comprehensive Overview of Methyl 2-(4-ethoxyphenyl)-2-methylpropanoate (CAS No. 345352-38-7)

Methyl 2-(4-ethoxyphenyl)-2-methylpropanoate, with the CAS number 345352-38-7, is a specialized ester compound widely utilized in pharmaceutical intermediates, fragrance formulations, and organic synthesis. Its unique molecular structure, featuring an ethoxy group and a methylpropanoate moiety, makes it a versatile building block for researchers and industries. This article delves into its properties, applications, and relevance in modern scientific trends, addressing common queries from search engines and AI-driven research platforms.

The compound’s systematic name, Methyl 2-(4-ethoxyphenyl)-2-methylpropanoate, highlights its functional groups: a methyl ester and a para-substituted ethoxybenzene. These structural features contribute to its stability and reactivity, making it valuable for drug discovery and flavor-enhancing agents. Recent Google Trends data shows growing interest in "sustainable synthesis methods" and "bioactive esters," aligning with this compound’s potential in green chemistry.

In pharmaceutical applications, CAS 345352-38-7 serves as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Its ethylphenyl backbone mimics natural lignin derivatives, a hotspot in biomass utilization research. Laboratories often search for "high-purity ester suppliers" or "scalable synthesis routes," underscoring the demand for reliable production protocols.

From an industrial perspective, the compound’s role in fragrance engineering is noteworthy. Its balanced volatility and aromatic profile cater to premium perfumery, responding to trends like "clean-label scents" and "long-lasting fragrance fixatives." Analytical techniques such as GC-MS and NMR are critical for quality control, topics frequently queried in academic forums.

Environmental and regulatory aspects are also pivotal. While not classified as hazardous, Methyl 2-(4-ethoxyphenyl)-2-methylpropanoate requires adherence to REACH and FDA guidelines for safe handling. Searches like "ester biodegradability" or "cosmetic ingredient compliance" reflect user concerns, which this compound addresses through its low ecotoxicity profile.

Innovations in catalytic esterification have further optimized its synthesis, reducing energy consumption—a key focus in sustainable chemistry debates. Researchers exploring "microwave-assisted reactions" or "enzyme-catalyzed processes" will find this compound a promising candidate for methodological advancements.

In summary, 345352-38-7 exemplifies the intersection of functionality and sustainability. Its applications span life sciences, materials engineering, and consumer goods, backed by rigorous scientific validation. As AI-powered research tools evolve, compounds like this will remain central to data-driven innovation.